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Compound of Interest

Compound Name: 2-Aminomethylpyrazine

Cat. No.: B151696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the solubility

and properties of 2-aminomethylpyrazine. Despite a comprehensive search of scientific

literature, patents, and chemical databases, quantitative solubility data for 2-
aminomethylpyrazine in various solvents remains largely unavailable in the public domain.

However, this guide consolidates the existing qualitative information and presents other

relevant physicochemical properties and synthesis information.

Physicochemical Properties
A summary of the known physical and chemical properties of 2-aminomethylpyrazine is

presented in the table below. This information is critical for handling, storage, and use in a

laboratory or industrial setting.
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Property Value Source

CAS Number 20010-99-5 Multiple Sources

Molecular Formula C₅H₇N₃ [1]

Molecular Weight 109.13 g/mol [1]

Appearance Yellow Liquid [1]

Boiling Point 87 - 88 °C @ 3 mmHg [1]

Relative Density 1.1 g/cm³ [2]

Refractive Index 1.55 [2]

Stability

Stable under recommended

storage conditions. Air

sensitive.

[1]

Solubility Profile
Quantitative solubility data for 2-aminomethylpyrazine in a range of solvents is not readily

available in published literature. Safety Data Sheets (SDS) and chemical supplier information

consistently report that solubility data is "not available" or "no information available"[1][2][3].

Based on its chemical structure, which includes a polar pyrazine ring and a primary amine

group capable of hydrogen bonding, 2-aminomethylpyrazine is expected to be soluble in

polar solvents. One supplier qualitatively notes that it is soluble. However, without experimental

data, the extent of its solubility in specific solvents like water, ethanol, methanol, or other

organic solvents cannot be definitively stated.

Experimental Protocols
Due to the absence of published studies on the solubility of 2-aminomethylpyrazine, detailed

experimental protocols for its solubility determination are not available. Standard methods for

solubility determination, such as the isothermal equilibrium method followed by spectroscopic

or chromatographic analysis, would be suitable for generating this data.

Synthesis of 2-Aminomethylpyrazine
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While solubility data is scarce, information on the synthesis of 2-aminomethylpyrazine is

available. One reported practical route involves the catalytic reduction of azidomethylpyrazine.

Although detailed experimental parameters are not provided in the abstract, the general

workflow can be visualized. Other reported methods, such as starting from

chloromethylpyrazine with potassium phthalimide or hexamethylenetetramine, have been noted

to result in low and erratic yields[4].

Below is a diagram illustrating a general workflow for a common synthetic approach to

producing 2-aminomethylpyrazine.
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Caption: Synthetic workflow for 2-aminomethylpyrazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b151696?utm_src=pdf-body-img
https://www.benchchem.com/product/b151696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide consolidates the currently available information on 2-
aminomethylpyrazine. A significant data gap exists in the scientific literature regarding its

quantitative solubility in various solvents. For researchers and drug development professionals,

this presents an opportunity for fundamental characterization studies of this compound. The

provided physicochemical properties and synthesis information serve as a valuable resource

for those working with 2-aminomethylpyrazine. It is recommended that any application

requiring specific solubility data be preceded by experimental determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. aksci.com [aksci.com]

3. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

4. lib3.dss.go.th [lib3.dss.go.th]

To cite this document: BenchChem. [An In-depth Technical Guide on the Properties of 2-
Aminomethylpyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151696#solubility-of-2-aminomethylpyrazine-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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